Cas no 220352-99-8 (rac-(1R,2S)-2-(4-methoxy-3-methylphenyl)cyclopropan-1-amine)
rac-(1R,2S)-2-(4-methoxy-3-methylphenyl)cyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,2S)-2-(4-methoxy-3-methylphenyl)cyclopropan-1-amine
- EN300-1801680
- SCHEMBL7002848
- 220352-99-8
-
- Inchi: 1S/C11H15NO/c1-7-5-8(9-6-10(9)12)3-4-11(7)13-2/h3-5,9-10H,6,12H2,1-2H3/t9-,10+/m0/s1
- InChI Key: JAQXIYOTQBVBJQ-VHSXEESVSA-N
- SMILES: O(C)C1C=CC(=CC=1C)[C@@H]1C[C@H]1N
Computed Properties
- Exact Mass: 177.115364102g/mol
- Monoisotopic Mass: 177.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 35.2Ų
rac-(1R,2S)-2-(4-methoxy-3-methylphenyl)cyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1801680-1g |
rac-(1R,2S)-2-(4-methoxy-3-methylphenyl)cyclopropan-1-amine |
220352-99-8 | 1g |
$1299.0 | 2023-09-19 | ||
| Enamine | EN300-1801680-5g |
rac-(1R,2S)-2-(4-methoxy-3-methylphenyl)cyclopropan-1-amine |
220352-99-8 | 5g |
$3770.0 | 2023-09-19 | ||
| Enamine | EN300-1801680-10g |
rac-(1R,2S)-2-(4-methoxy-3-methylphenyl)cyclopropan-1-amine |
220352-99-8 | 10g |
$5590.0 | 2023-09-19 | ||
| Enamine | EN300-1801680-0.05g |
rac-(1R,2S)-2-(4-methoxy-3-methylphenyl)cyclopropan-1-amine |
220352-99-8 | 0.05g |
$1091.0 | 2023-09-19 | ||
| Enamine | EN300-1801680-0.1g |
rac-(1R,2S)-2-(4-methoxy-3-methylphenyl)cyclopropan-1-amine |
220352-99-8 | 0.1g |
$1144.0 | 2023-09-19 | ||
| Enamine | EN300-1801680-0.25g |
rac-(1R,2S)-2-(4-methoxy-3-methylphenyl)cyclopropan-1-amine |
220352-99-8 | 0.25g |
$1196.0 | 2023-09-19 | ||
| Enamine | EN300-1801680-0.5g |
rac-(1R,2S)-2-(4-methoxy-3-methylphenyl)cyclopropan-1-amine |
220352-99-8 | 0.5g |
$1247.0 | 2023-09-19 | ||
| Enamine | EN300-1801680-1.0g |
rac-(1R,2S)-2-(4-methoxy-3-methylphenyl)cyclopropan-1-amine |
220352-99-8 | 1g |
$1299.0 | 2023-06-02 | ||
| Enamine | EN300-1801680-2.5g |
rac-(1R,2S)-2-(4-methoxy-3-methylphenyl)cyclopropan-1-amine |
220352-99-8 | 2.5g |
$2548.0 | 2023-09-19 | ||
| Enamine | EN300-1801680-5.0g |
rac-(1R,2S)-2-(4-methoxy-3-methylphenyl)cyclopropan-1-amine |
220352-99-8 | 5g |
$3770.0 | 2023-06-02 |
rac-(1R,2S)-2-(4-methoxy-3-methylphenyl)cyclopropan-1-amine Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on rac-(1R,2S)-2-(4-methoxy-3-methylphenyl)cyclopropan-1-amine
Chemical Profile of rac-(1R,2S)-2-(4-methoxy-3-methylphenyl)cyclopropan-1-amine (CAS No. 220352-99-8)
Rac-(1R,2S)-2-(4-methoxy-3-methylphenyl)cyclopropan-1-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex structural framework and potential biological activities. This molecule, identified by the CAS number 220352-99-8, has garnered attention due to its unique stereochemistry and the presence of a cyclopropane ring fused with an aromatic system. The cyclopropane moiety is particularly noteworthy, as it often introduces rigidity to the molecular structure, which can influence both its reactivity and pharmacological properties.
The structural motif of rac-(1R,2S)-2-(4-methoxy-3-methylphenyl)cyclopropan-1-amine incorporates a benzene ring substituted with methoxy and methyl groups at the 4- and 3-position, respectively. This substitution pattern not only contributes to the compound's distinct chemical identity but also plays a crucial role in modulating its interactions with biological targets. The presence of these functional groups enhances the molecule's solubility and binding affinity, making it a promising candidate for further pharmacological investigation.
In recent years, there has been growing interest in exploring the therapeutic potential of compounds containing cyclopropane rings. These cyclic structures have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific configuration of rac-(1R,2S)-2-(4-methoxy-3-methylphenyl)cyclopropan-1-amine, with its chiral center at the cyclopropane ring, makes it an intriguing subject for studying stereoselective pharmacology.
One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The cyclopropane ring can serve as a key pharmacophore, interacting with biological targets in ways that linear analogs might not. This unique interaction profile has led to investigations into its role in modulating enzyme activity and receptor binding. For instance, studies have suggested that compounds with similar structural features may inhibit certain kinases or other enzymes involved in cancer progression.
The synthesis of rac-(1R,2S)-2-(4-methoxy-3-methylphenyl)cyclopropan-1-amine presents both challenges and opportunities for synthetic chemists. The integration of the cyclopropane ring with the aromatic system requires precise control over reaction conditions to ensure high yield and enantiomeric purity. Advances in asymmetric synthesis have made it possible to construct such complex molecules with increasing efficiency, opening doors for large-scale production and further exploration.
Recent research has also highlighted the importance of understanding the metabolic fate of this compound. Studies using computational modeling and experimental techniques have provided insights into how the body might process rac-(1R,2S)-2-(4-methoxy-3-methylphenyl)cyclopropan-1-amine. These findings are crucial for predicting its pharmacokinetic behavior and identifying potential side effects. By elucidating these metabolic pathways, researchers can optimize the compound's design to enhance its therapeutic index.
The potential applications of rac-(1R,2S)-2-(4-methoxy-3-methylphenyl)cyclopropan-1-amine extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for developing novel materials with specialized properties. For example, researchers are exploring its use in creating polymers with enhanced mechanical strength or biodegradability. Such applications could have significant implications in fields ranging from medicine to materials science.
As our understanding of molecular interactions continues to evolve, compounds like rac-(1R,2S)-2-(4-methoxy-3-methylphenyl)cyclopropan-1-amine will play an increasingly important role in drug discovery and development. Their complex structures offer a rich landscape for exploring new therapeutic strategies, while their well-defined stereochemistry provides a foundation for understanding stereoselective pharmacology. By leveraging cutting-edge synthetic methods and computational tools, scientists are poised to unlock the full potential of this remarkable compound.
220352-99-8 (rac-(1R,2S)-2-(4-methoxy-3-methylphenyl)cyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)